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Compound of Interest

Compound Name: Tris(trimethylsilyl)phosphine

Cat. No.: B101741 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of

Tris(trimethylsilyl)phosphine [P(SiMe₃)₃], a pyrophoric and hazardous chemical. Adherence

to these guidelines is essential for ensuring the safety of all laboratory personnel and the

integrity of your research. Tris(trimethylsilyl)phosphine is a colorless liquid that ignites

spontaneously in air and reacts violently with water, necessitating stringent air-free handling

techniques.[1]

Essential Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the first line of

defense against the hazards associated with Tris(trimethylsilyl)phosphine. Below is a

summary of the required PPE.
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PPE Category Item
Specifications &
Recommendations

Respiratory Protection NIOSH-certified Respirator

A full-facepiece airline

respirator in positive pressure

mode with emergency escape

provisions is recommended.[2]

Alternatively, an air-supplied or

NIOSH-certified combination

organic vapor/amine gas

respirator with a particle filter

can be used if exposure

exceeds the Threshold Limit

Value (TLV).[3]

Eye and Face Protection Safety Goggles & Face Shield

Chemical worker's goggles are

required.[3] A full face shield

should also be worn to protect

against splashes.[4] Contact

lenses should not be worn as

they can absorb and

concentrate irritants.[3][4]

Hand Protection Chemical-Resistant Gloves

Rubber, neoprene, or nitrile

gloves are suitable.[3][5]

Always inspect gloves for

integrity before use and wash

hands thoroughly after

handling.[2]

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2] A lab coat is a

minimum requirement. For

situations with a higher risk of

exposure, fully-encapsulating,

gas-tight suits and thermal

protective clothing should be

considered.[4]
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Footwear Closed-toe Shoes

Standard laboratory practice of

wearing closed-toe shoes is

mandatory.

Standard Operating Procedure for Handling
Tris(trimethylsilyl)phosphine
This step-by-step guide outlines the essential procedures for safely handling

Tris(trimethylsilyl)phosphine in a laboratory setting.

1. Preparation and Engineering Controls:

Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[2][4] Use of a local exhaust or other engineering controls is required to

maintain airborne concentrations below exposure limits.[2][3]

Inert Atmosphere: Tris(trimethylsilyl)phosphine must be handled under an inert

atmosphere, such as dry nitrogen or argon, to prevent spontaneous ignition.[1][2][3]

Emergency Equipment: Ensure that an eyewash station and emergency shower are readily

accessible in the immediate work area.[3][5] Fire extinguishing media such as dry chemical,

carbon dioxide, water spray, or foam should be available.[3][4] Do NOT use water jets.[4]

2. Handling the Chemical:

Personal Hygiene: Avoid eating, drinking, or smoking in the handling area.[4] Wash hands

thoroughly with soap and water after handling the chemical.[4]

Transfer and Use: Ground and bond containers when transferring material to prevent static

discharge.[2] Use spark-proof tools and explosion-proof equipment.[2]

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of vapors.

[4] Do not allow clothing wet with the material to remain in contact with the skin.[4]

3. Storage:
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Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, and open

flames.[2][4] Keep containers securely sealed under a dry inert atmosphere (nitrogen or

argon) and protect them from physical damage.[3][4] Storage below 25°C is recommended.

[3][5]

Incompatibilities: Store away from incompatible materials such as water, moisture, oxygen,

acids, alcohols, and oxidizing agents.[3]

Workflow for Handling Tris(trimethylsilyl)phosphine
Caption: Workflow for the safe handling of Tris(trimethylsilyl)phosphine.

Disposal Plan
Proper disposal of Tris(trimethylsilyl)phosphine and associated waste is crucial to prevent

environmental contamination and ensure safety.

Small Quantities: Small amounts of Tris(trimethylsilyl)phosphine can be destroyed under

an inert atmosphere by mixing with sodium hypochlorite (laundry bleach).[3] The resulting

organic layer may then be incinerated.[3] Alternatively, small quantities can be allowed to

burn under controlled conditions.[3]

Spills: In case of a spill, cover the material with an absorbent, non-combustible material such

as sand or earth.[2] Transfer the absorbed material to a suitable, sealed container for

disposal.[2][3] Do not use combustible materials like paper towels to clean up spills.[2]

Waste Containers: All waste containing Tris(trimethylsilyl)phosphine must be placed in

clearly labeled, sealed containers.[4] Follow all local, state, and federal regulations for

chemical waste disposal.[3] The US EPA hazardous waste number for reactivity is D003.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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